Cas no 21080-53-5 (tubercidin-5'-diphosphate)

• Product Name: tubercidin-5'-diphosphate
• CAS No: 21080-53-5
• MF: C₁₁H₁₆N₄O₁₀P₂
• MW: 426.213064193726
• CID: 911065
• PubChem ID: 3080721
• Update Time: 2025-04-19

tubercidin-5'-diphosphate Chemical and Physical Properties

Names and Identifiers

• tubercidin-5'-diphosphate
• 7- DEAZAADENOSINE- 5'- O- DIPHOSPHATE ( 7-CH-ADP )
• 21080-53-5
• DTXSID80175306
• 7-Deazaadenosine-5'-Diphosphate
• TuDP
• 7DD
• 7H-Pyrrolo(2,3-d)pyrimidin-4-amine, 7-(5-O-(hydroxy(phosphonooxy)phosphinyl)-beta-D-ribofuranosyl)-
• [(2R,3S,4R,5R)-5-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)-3,4-dihydroxyoxolan-2-yl]methyl phosphono hydrogen phosphate
• Q27456708

• Inchi： 1S/C11H16N4O10P2/c12-9-5-1-2-15(10(5)14-4-13-9)11-8(17)7(16)6(24-11)3-23-27(21,22)25-26(18,19)20/h1-2,4,6-8,11,16-17H,3H2,(H,21,22)(H2,12,13,14)(H2,18,19,20)/t6-,7-,8-,11-/m1/s1
• InChI Key： NCKAOCPROMQFJK-KCGFPETGSA-N
• SMILES： P(=O)(O)(OP(=O)(O)O)OC[C@@H]1[C@H]([C@H]([C@H](N2C=CC3=C(N)N=CN=C23)O1)O)O

Computed Properties

• Exact Mass: 426.03416672g/mol
• Monoisotopic Mass: 426.03416672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.1
• Topological Polar Surface Area: 220Ų